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Compound of Interest

Compound Name: Beserol

Cat. No.: B1210889 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of pharmaceutical products is a critical aspect of laboratory safety and

environmental responsibility. This guide provides a comprehensive, step-by-step procedure for

the safe and compliant disposal of Beserol, a combination drug product, within a research or

drug development setting. Adherence to these protocols is essential to mitigate risks to

personnel and the environment.

Understanding Beserol Composition and Regulatory
Status
Beserol is a fixed-dose combination drug containing four active pharmaceutical ingredients

(APIs). A clear understanding of these components is the first step in determining the

appropriate disposal pathway.
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Active
Pharmaceutical
Ingredient

Chemical Class
Typical Dosage per
Tablet

Regulatory
Considerations

Carisoprodol
Skeletal Muscle

Relaxant
125 mg

DEA Schedule IV

Controlled Substance

Diclofenac Sodium

Non-Steroidal Anti-

Inflammatory Drug

(NSAID)

50 mg

Non-controlled, but

requires proper

pharmaceutical waste

disposal

Acetaminophen

(Paracetamol)

Analgesic and

Antipyretic
300 mg

Non-controlled, but

requires proper

pharmaceutical waste

disposal

Caffeine

Central Nervous

System (CNS)

Stimulant

30 mg

Non-controlled, but

requires proper

pharmaceutical waste

disposal

Note: Dosages can vary by manufacturer. Always refer to the product's specific labeling.

Core Disposal Principles for a Laboratory Setting
In a laboratory or research environment, the disposal of Beserol is primarily governed by the

regulations surrounding its most stringently controlled component: Carisoprodol. Due to its

classification as a DEA Schedule IV substance, standard laboratory chemical waste

procedures for non-controlled substances are insufficient.

The U.S. Drug Enforcement Administration (DEA) mandates specific procedures for the

disposal of controlled substances to prevent diversion and misuse.[1][2][3] The Environmental

Protection Agency (EPA) also regulates pharmaceutical waste under the Resource

Conservation and Recovery Act (RCRA), although the individual components of Beserol are

not typically listed as P- or U-listed hazardous wastes.[4][5][6]

Step-by-Step Disposal Protocol for Beserol
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This protocol outlines the mandatory steps for the proper disposal of expired, unused, or waste

Beserol from a laboratory setting.

Step 1: Segregation and Secure Storage of Waste

Immediately segregate all waste Beserol, including expired tablets, partially used samples,

and contaminated labware (e.g., weighing boats, gloves) from the general and non-

hazardous waste streams.

Store the segregated Beserol waste in a designated, clearly labeled, and secure container.

This container must be stored in the same secure location as your active controlled

substance inventory, such as a locked cabinet or safe.[1]

Maintain a detailed log of all Beserol waste, documenting the quantity, date of entry, and the

personnel who handled it.

Step 2: Engage a DEA-Registered Reverse Distributor

The only permissible method for the final disposal of controlled substances from a DEA-

registrant's inventory is through a DEA-registered reverse distributor.[2][7]

Contact your institution's Environmental Health and Safety (EHS) department to identify the

approved reverse distributor for your facility.[8]

Do not attempt to dispose of Beserol through a standard chemical waste hauler unless they

are also a DEA-registered reverse distributor.

Step 3: Documentation and Transfer

Work with the reverse distributor to complete all required documentation for the transfer of

the controlled substance waste. This may include a DEA Form 41, "Registrants Inventory of

Drugs Surrendered."[3]

Ensure that a clear chain of custody is maintained throughout the transfer process.

Retain all disposal records for a minimum of two years, or as required by your institutional

policies and state regulations.[9]
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Step 4: Disposal of Empty Containers

Once empty, the original Beserol packaging can be disposed of.

Prior to disposal, ensure that all labels containing prescription information or other identifiers

are removed or rendered illegible to protect confidential information.[10][11]

Empty containers can then typically be disposed of in the regular trash, unless institutional

policy dictates otherwise.

Important Considerations:

DO NOT flush Beserol down the toilet or drain. This can lead to environmental

contamination.[12][13][14]

DO NOT dispose of Beserol in the regular trash or in a sharps container. The presence of a

controlled substance makes this illegal and unsafe.

DO NOT mix Beserol waste with other hazardous chemical waste streams unless explicitly

instructed to do so by your EHS department and the waste hauler.

Experimental Protocols Referenced
The disposal procedures outlined above are based on regulatory requirements rather than

specific experimental protocols. The key cited regulations and guidelines are:

21 CFR Part 1317: DEA regulations on the disposal of controlled substances.

40 CFR Part 261: EPA regulations identifying hazardous wastes under RCRA.

Institutional and state-specific policies on pharmaceutical and controlled substance waste

management.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of Beserol in a laboratory setting.
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Caption: Logical workflow for the disposal of Beserol in a laboratory setting.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe, compliant, and environmentally responsible disposal of Beserol, thereby upholding the

highest standards of laboratory safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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